Cas no 1384865-07-9 ((4-phenoxyphenyl)methanethiol)

• Product Name: (4-phenoxyphenyl)methanethiol
• CAS No: 1384865-07-9
• MF: C₁₃H₁₂OS
• MW: 216.298782348633
• CID: 5872171
• PubChem ID: 57184141
• Update Time: 2025-06-10

(4-phenoxyphenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (4-phenoxyphenyl)methanethiol
• EN300-1861062
• SCHEMBL10605860
• 1384865-07-9

• Inchi： 1S/C13H12OS/c15-10-11-6-8-13(9-7-11)14-12-4-2-1-3-5-12/h1-9,15H,10H2
• InChI Key： RRKYCOIMYWGAMS-UHFFFAOYSA-N
• SMILES： SCC1C=CC(=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 216.06088618g/mol
• Monoisotopic Mass: 216.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 10.2Ų

Additional information on (4-phenoxyphenyl)methanethiol

Introduction to (4-Phenoxyphenyl)methanethiol (CAS No. 1384865-07-9)

(4-Phenoxyphenyl)methanethiol (CAS No. 1384865-07-9) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinct functional groups, which include a phenoxyphenyl moiety and a thiol group. These features contribute to its reactivity and versatility, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of (4-Phenoxyphenyl)methanethiol consists of a benzene ring substituted with a phenoxy group at the para position and a methylthio group attached to the benzene ring. The presence of the thiol group imparts significant reactivity, enabling it to participate in various chemical reactions such as nucleophilic substitutions, oxidations, and metal coordination. This makes it an attractive starting material for the synthesis of bioactive compounds and functional materials.

Recent research has highlighted the potential of (4-Phenoxyphenyl)methanethiol in the development of new pharmaceuticals. For instance, studies have shown that compounds derived from this intermediate exhibit promising biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. One notable example is its use in the synthesis of thioether-based inhibitors of specific enzymes involved in inflammatory pathways. These inhibitors have shown efficacy in preclinical models of inflammatory diseases, suggesting potential therapeutic applications.

In addition to its pharmaceutical applications, (4-Phenoxyphenyl)methanethiol has been explored for its use in materials science. The thiol group can form stable metal-sulfur bonds, making it useful in the preparation of metal-organic frameworks (MOFs) and other coordination polymers. These materials have applications in gas storage, catalysis, and sensing technologies. Recent studies have demonstrated that MOFs synthesized using (4-Phenoxyphenyl)methanethiol derivatives exhibit high surface areas and excellent stability, making them suitable for various industrial processes.

The synthetic accessibility of (4-Phenoxyphenyl)methanethiol is another factor contributing to its widespread use. It can be prepared through several well-established synthetic routes, including the reaction of 4-phenoxybenzyl chloride with sodium hydrosulfide or sodium sulfide. These methods are scalable and can be adapted for large-scale production, ensuring a consistent supply for both research and industrial applications.

In terms of safety and handling, (4-Phenoxyphenyl)methanethiol should be managed with care due to its reactivity and potential for forming volatile sulfur compounds. Proper personal protective equipment (PPE) should be used when handling this compound, and it should be stored in a well-ventilated area away from incompatible substances.

The environmental impact of (4-Phenoxyphenyl)methanethiol is also an important consideration. While it is not classified as a hazardous substance under current regulations, best practices should be followed to minimize any potential environmental risks. This includes proper waste disposal and adherence to local environmental regulations.

In conclusion, (4-Phenoxyphenyl)methanethiol (CAS No. 1384865-07-9) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an invaluable intermediate for the development of new bioactive compounds and functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.